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Compound of Interest

Compound Name: Etidocaine

Cat. No.: B15586579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of etidocaine's use in various

nerve block procedures. The information is compiled from clinical studies and pharmacological

data, offering insights into its efficacy, safety profile, and procedural applications.

Introduction to Etidocaine
Etidocaine is a long-acting amide local anesthetic known for its rapid onset of action and

profound motor blockade.[1] Its physicochemical properties, including high lipid solubility and

protein binding capacity, contribute to its prolonged duration of action.[2][3] While its clinical use

has become less frequent due to the profound motor blockade which can sometimes outlast

the sensory block, it remains a subject of interest for specific surgical procedures where muscle

relaxation is paramount.[1][4]

Mechanism of Action
Etidocaine, like other local anesthetics, reversibly blocks nerve impulse conduction by

inhibiting sodium ion influx through voltage-gated sodium channels in the neuronal cell

membrane.[3][5] This action prevents the depolarization of the nerve, thereby blocking the

transmission of pain signals.
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Patient Preparation and Positioning
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Surgical Procedure Requirements
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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